N-Ethyl-3,5-difluoroaniline

• IUPAC Name: N-ethyl-3,5-difluoroaniline
• InChI: InChI=1S/C8H9F2N/c1-2-11-8-4-6(9)3-7(10)5-8/h3-5,11H,2H2,1H3
• InChI Key: BNBCNJSNRMAIGH-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=CC(=CC(=C1)F)F
• Molecular Formula: C8H9F2N
• DSSTOX Substance ID: DTXSID50600377
• Molecular Weight: 157.16 g/mol
• CAS RN: 119284-23-0

Description

N-Ethyl-3,5-difluoroaniline is a chemical compound with the molecular formula C8H9F2N. It is a derivative of aniline, which is an organic compound with the formula C6H5NH2.

Synthesis Analysis

The synthesis of 3,5-difluoroaniline, a related compound, has been described in a patent. The process involves several steps, starting from 2,4,5-trichloronitrobenzene and proceeding via 5-chloro-2,4-difluoronitrobenzene, 1,3-dichloro-4,6-difluorobenzene, and 2,6-dichloro-3,5-difluoronitrobenzene. Another synthesis method involves the reaction of 3,5-difluoroaniline with norbornene-5,6-endo-dicarboxylic anhydride.

Molecular Structure Analysis

The molecular structure of 3,5-difluoroaniline, a related compound, is available as a 2D Mol file or as a computed 3D SD file.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3,5-difluoroaniline, a related compound, have been critically evaluated. These include the triple point temperature, normal boiling temperature, critical temperature, critical pressure, and density.

Scientific Research Applications

• Drug Discovery and Pharmacological Research : N-Ethyl-3,5-difluoroaniline (or 3,5-Difluoroaniline) exhibits a complex molecular structure with potential applications in drug discovery and pharmacological research due to its reactivity descriptors (Pathak et al., 2015).

• Synthesis of Derivatives : The compound has been used in the synthesis of 4-methoxycarbonyl derivatives, demonstrating improved regiocontrol compared to amide substituents. This is significant in the context of fluorine-directed metallation (Thornton & Jarman, 1990).

• Environmental Toxicology : In a study on earthworms, exposure to 2-fluoro-4-methylaniline (a related compound) revealed potential biomarkers for xenobiotic exposure, which can be significant in environmental toxicology research (Bundy et al., 2002).

• Key Intermediate in Pharmaceutical Synthesis : It's also used in synthesizing key intermediates of pharmaceutical compounds like prulifloxacin (Zhang Wei, 2006).

• In Vitro Toxicity Studies : 3,5-dihaloanilines, including difluoroanilines, are potent nephrotoxicants, more so than 4-haloaniline isomers. This makes them relevant for in vitro toxicity studies (Hong et al., 2000).

• N-Formylation of Amines : The compound is involved in copper-catalyzed N-formylation of amines, demonstrating its utility in various amine classes (Li et al., 2018).

Safety and Hazards

N-Ethyl-3,5-difluoroaniline is harmful if swallowed, in contact with skin, or if inhaled. It is recommended to avoid breathing dust, wash skin thoroughly after handling, and not to eat, drink, or smoke when using this product.